Cas no 2228708-73-2 (2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228708-73-2
• MF: C₁₅H₁₈FNO₄
• MW: 295.306128025055
• CID: 6318306
• PubChem ID: 165620721
• Update Time: 2025-10-29

2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid
• 2228708-73-2
• EN300-1900436
• 2-(4-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H18FNO4/c1-15(2,3)21-14(20)17-8-4-5-9(12(16)6-8)10-7-11(10)13(18)19/h4-6,10-11H,7H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： SPALXUIZDOCZPH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CC1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.12198622g/mol
• Monoisotopic Mass: 295.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228708-73-2) and Its Emerging Applications in Chemical Biology

2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228708-73-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This molecule, featuring a cyclopropane ring conjugated with a fluorophenyl group and an amino acid derivative, represents a class of compounds that are being extensively explored for their potential in drug discovery and molecular recognition.

The structural motif of 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid is particularly noteworthy for several reasons. The cyclopropane ring, a three-membered carbon heterocycle, is known for its high reactivity and rigidity, which can be exploited to modulate the binding affinity and selectivity of bioactive molecules. The presence of a fluorophenyl group introduces fluorine atoms, which are frequently used in medicinal chemistry to enhance metabolic stability, improve binding interactions with biological targets, and facilitate imaging applications. Additionally, the (tert-butoxy)carbonylamino moiety serves as a protective group for the amino functionality, allowing for controlled modifications during synthetic protocols.

Recent advancements in chemical biology have highlighted the importance of cyclopropane-containing compounds in modulating biological pathways. The strained nature of the cyclopropane ring can induce conformational constraints that may enhance interactions with protein targets, making such compounds attractive candidates for the development of small-molecule inhibitors. For instance, studies have demonstrated that cyclopropane derivatives can disrupt protein-protein interactions by inducing steric clashes or by mimicking natural product scaffolds that are recognized by biological receptors.

The fluorophenyl component of 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid further extends its utility in biochemical applications. Fluorinated aromatic rings are well-documented for their ability to improve pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration. Moreover, fluorine atoms can serve as probes in nuclear magnetic resonance (NMR) spectroscopy and other analytical techniques, enabling detailed structural elucidation and mechanistic studies.

In the realm of drug discovery, 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The carboxylic acid functionality provides a versatile handle for further derivatization, allowing chemists to attach various pharmacophores or linkers. This flexibility has made it a valuable building block in the design of novel therapeutic agents targeting diverse diseases.

One particularly exciting area of research involves the use of fluorinated cyclopropanes as probes in cell signaling studies. The ability to incorporate fluorine-labeled compounds into biological systems has enabled researchers to track molecular events with high precision. For example, recent studies have employed fluorine-based cyclopropanes to investigate kinase activity and G-protein coupled receptor (GPCR) function, providing insights into critical pathways involved in health and disease.

The (tert-butoxy)carbonylamino group in 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid also plays a crucial role in its synthetic utility. This protecting group ensures that the amino functionality remains inert under harsh reaction conditions, allowing for selective modifications elsewhere in the molecule. Such control is essential when designing complex molecules where multiple functional groups must be manipulated without interference.

Emerging research suggests that fluorinated aromatic-cyclopropane hybrids like this compound may exhibit unique properties as modulators of enzyme activity. For instance, the combination of a rigid cyclopropane core with a fluorinated phenyl ring could lead to selective binding to enzymes involved in metabolic pathways or signal transduction cascades. Preliminary computational studies have indicated that such molecules might interact with specific amino acid residues within enzyme active sites, potentially leading to the development of novel enzyme inhibitors.

The pharmaceutical industry has also shown interest in this class of compounds due to their potential as scaffolds for next-generation therapeutics. The structural diversity offered by cyclopropanes and fluorinated aromatics allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and tissue distribution. These factors are critical for optimizing drug candidates throughout preclinical and clinical development.

From a synthetic chemistry perspective, 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid exemplifies the ingenuity required to develop complex molecular architectures. The synthesis involves multiple steps, including protection-deprotection strategies, cross-coupling reactions, and cyclization processes. Each step must be carefully optimized to ensure high yields and purity while maintaining functional group integrity.

The incorporation of fluorine atoms into organic molecules remains a cornerstone of modern medicinal chemistry due to their ability to modulate both physical properties and biological activity. In particular, electron-withdrawing fluorine substituents can enhance binding affinities by participating in dipole interactions or by influencing hydrogen bonding patterns at protein interfaces. This has led to numerous successful drug candidates where fluorine atoms have been strategically positioned within pharmacophores.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228708-73-2) represents a fascinating compound with broad applications in chemical biology and drug discovery. Its unique structural features—combining a reactive cyclopropane ring with a versatile fluorophenyl group—make it an invaluable tool for researchers exploring novel therapeutic strategies. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly significant role in advancing biomedical research.